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Introduction to Arlasolve™ DMI in Transdermal
Systems

Arlasolve™ DMI (Dimethyl Isosorbide) is a high-purity, versatile solvent and penetration
enhancer that offers significant advantages in the development of transdermal drug delivery
systems (TDDS), including transdermal patches. Derived from renewable resources, it is a
biodegradable and biocompatible excipient with an excellent safety profile.[1] Its primary
functions in transdermal patch formulations are to act as a solubilizer for a wide range of active
pharmaceutical ingredients (APIs) and to enhance their permeation across the stratum
corneum, the primary barrier of the skin.[1][2]

The use of Arlasolve™ DMI can lead to improved therapeutic efficacy, reduced API loading in
the patch, and potentially lower instances of skin irritation.[1] Its ability to dissolve both
hydrophilic and lipophilic drugs makes it a valuable tool for formulators working with challenging
APIs. This document provides detailed application notes and experimental protocols for the
effective utilization of Arlasolve™ DMI in the research and development of transdermal
patches.
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Key Benefits of Arlasolve™ DMI in Transdermal
Patch Formulation

Enhanced API Solubility: Arlasolve™ DMI is a powerful solvent capable of dissolving a wide
array of APIs, which is a critical first step for their release from the patch matrix and
subsequent absorption into the skin.[1][2]

Increased Skin Permeation: It acts as a penetration enhancer, facilitating the transport of
APIs across the stratum corneum to reach the systemic circulation.[1][2]

Improved Formulation Stability: By effectively solubilizing the API, Arlasolve™ DMI can
prevent drug crystallization within the patch matrix, ensuring consistent drug delivery and
improving the shelf-life of the product.

Favorable Safety Profile: Arlasolve™ DMI is known for its low potential for skin irritation and
sensitization, making it a suitable excipient for formulations that are in prolonged contact with
the skin.[1]

Formulation Versatility: It is compatible with a variety of polymers and adhesives commonly
used in transdermal patch manufacturing.

Data Presentation: Performance of Arlasolve™ DMI

The following tables summarize the impact of Arlasolve™ DMI on key parameters in

transdermal formulation development.

Table 1: Effect of Arlasolve™ DMI on the Solubility of a Model Drug in a Patch Matrix
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Arlasolve™ DMI Model Drug
Formulation Concentration (% Solubility (mg/g of Observations
wiw) matrix)
Drug crystals visible
F1 0 5204 )
under microscopy
No drug crystals
F2 5 158+1.1
observed
No drug crystals
F3 10 285+2.3

observed

Table 2: Influence of Arlasolve™ DMI on In Vitro Skin Permeation of a Model Drug from a

Transdermal Patch

Arlasolve™ Permeability
Steady-State o
. DMI Coefficient Enhancement
Formulation . Flux (Jss) .
Concentration (Kp) (cm/h x Ratio (ER)
(nglcm?/h)
(% wiw) 10-3)
F1 (Control) 0 1.5+£0.2 0.30 £ 0.04 1.0
F2 5 48+0.5 0.96 £ 0.10 3.2
F3 10 8209 1.64+0.18 5.5

Enhancement Ratio (ER) is the ratio of the flux of the formulation with Arlasolve™ DMI to the

flux of the control formulation.

Mechanism of Action: Skin Permeation
Enhancement

Arlasolve™ DMI is believed to enhance skin permeation through a multi-faceted mechanism
that involves interaction with the stratum corneum lipids. It is a hydrophilic penetration

enhancer that is thought to interact with the polar head groups of the lipid bilayer, weakening
the hydrogen bond network and increasing the fluidity of the lipid matrix.[3] This disruption of
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the highly ordered lipid structure creates more permeable pathways for the API to diffuse
through the stratum corneum.

Active Pharmaceutical -
Ingredient (API) Arlasolve™ DMI

Interacts with polar head groups
Weakens H-bonds

Increased fluidity and permeability

Stratum (orneum (SC)

Y

> Intercellular Lipid Bilayer

Comeocyte Corneocyte (Ceramides, Cholesterol, Fatty Acids)

Click to download full resolution via product page

Caption: Proposed mechanism of Arlasolve™ DMI as a skin penetration enhancer.

Experimental Protocols

The following protocols provide a framework for the formulation of transdermal patches
containing Arlasolve™ DMI and their subsequent evaluation.

Protocol for Transdermal Patch Formulation using
Solvent Casting Method

This protocol describes the preparation of a matrix-type transdermal patch.
Materials:

o Active Pharmaceutical Ingredient (API)

e Arlasolve™ DMI

e Polymer (e.g., Polyvinylpyrrolidone (PVP), Polyvinyl alcohol (PVA), Ethylcellulose)
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» Plasticizer (e.g., Propylene glycol, Dibutyl phthalate)
e Solvent (e.g., Ethanol, Methanol, Acetone)

e Backing membrane

» Release liner

o Petri dish or a suitable casting surface

e Magnetic stirrer and hot plate

e Drying oven

Procedure:

e Drug-Polymer Solution Preparation: a. Accurately weigh the required amounts of the polymer
and dissolve it in a suitable solvent with the aid of a magnetic stirrer. b. In a separate
container, dissolve the accurately weighed APl and Arlasolve™ DMI in the same solvent. c.
Add the API-Arlasolve™ DMI solution to the polymer solution and mix thoroughly until a
homogenous solution is obtained. d. Add the plasticizer to the solution and continue stirring
for 30 minutes.

o Casting of the Patch: a. Carefully pour the final solution into a clean, dry petri dish or onto a
release liner placed on a flat surface. b. Ensure a uniform spread of the solution to achieve a
consistent patch thickness.

e Drying: a. Place the cast patch in a drying oven at a controlled temperature (e.g., 40-60°C)
for a specified duration (e.g., 12-24 hours) to ensure complete evaporation of the solvent.

o Cutting and Storage: a. Once dried, carefully peel the patch from the casting surface. b. Cut
the patch into the desired size and shape. c. Store the patches in a desiccator until further
evaluation.

Protocol for In Vitro Skin Permeation Testing (IVPT)
using Franz Diffusion Cells
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This protocol outlines the procedure for evaluating the permeation of an API from a transdermal
patch through an excised skin sample.

Materials:

e Franz diffusion cells

o Excised skin (e.g., human cadaver skin, porcine ear skin)

e Receptor medium (e.g., phosphate-buffered saline pH 7.4)

e Formulated transdermal patch

e Magnetic stirrer

o Water bath with temperature control

o Syringes and collection vials

e Analytical instrument for API quantification (e.g., HPLC)

Procedure:

o Skin Preparation: a. Thaw the frozen skin at room temperature. b. Carefully remove any
subcutaneous fat and connective tissue. c. Cut the skin into sections large enough to be
mounted on the Franz diffusion cells.

o Franz Diffusion Cell Setup: a. Mount the prepared skin between the donor and receptor
compartments of the Franz diffusion cell, with the stratum corneum side facing the donor
compartment. b. Fill the receptor compartment with pre-warmed and degassed receptor
medium, ensuring no air bubbles are trapped beneath the skin. c. Place a magnetic stir bar
in the receptor compartment and place the cell in a water bath maintained at 37°C to ensure
the skin surface temperature is approximately 32°C.

» Patch Application and Sampling: a. Apply the transdermal patch to the surface of the skin in
the donor compartment. b. At predetermined time intervals (e.g., 0, 1, 2, 4, 6, 8, 12, 24
hours), withdraw a sample of the receptor medium from the sampling port. c. Immediately
replace the withdrawn volume with an equal volume of fresh, pre-warmed receptor medium.

© 2026 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Sample Analysis: a. Analyze the collected samples for API concentration using a validated
analytical method (e.g., HPLC).

o Data Analysis: a. Calculate the cumulative amount of APl permeated per unit area at each
time point. b. Plot the cumulative amount of API permeated versus time to determine the
steady-state flux (Jss) and the lag time. c. Calculate the permeability coefficient (Kp).

Experimental Workflow Visualization

The following diagram illustrates the overall workflow for the development and evaluation of a
transdermal patch incorporating Arlasolve™ DMI.
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Caption: Workflow for transdermal patch development with Arlasolve™ DMI.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1218769?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

